molecular formula C13H18BrClN2OSi B8761183 5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine CAS No. 1092579-89-9

5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine

Cat. No. B8761183
CAS RN: 1092579-89-9
M. Wt: 361.73 g/mol
InChI Key: ADGWXKWZPRTMRH-UHFFFAOYSA-N
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Description

5-Bromo-4-chloro-1-((2-(trimethylsilyl)ethoxy)methyl)-1h-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H18BrClN2OSi and its molecular weight is 361.73 g/mol. The purity is usually 95%.
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properties

CAS RN

1092579-89-9

Molecular Formula

C13H18BrClN2OSi

Molecular Weight

361.73 g/mol

IUPAC Name

2-[(5-bromo-4-chloropyrrolo[2,3-b]pyridin-1-yl)methoxy]ethyl-trimethylsilane

InChI

InChI=1S/C13H18BrClN2OSi/c1-19(2,3)7-6-18-9-17-5-4-10-12(15)11(14)8-16-13(10)17/h4-5,8H,6-7,9H2,1-3H3

InChI Key

ADGWXKWZPRTMRH-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOCN1C=CC2=C(C(=CN=C21)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide (150 mg, 0.704 mmol) in N,N-dimethylformamide (2 mL) was heated to 50° C. and stirred with methanesulfonyl chloride (58 μL, 0.75 mmol) at 70° C. for 2 hours and allowed to cool to room temperature. After addition of saturated aqueous sodium chloride, the reaction mixture was extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting residue was dissolved in N,N-dimethylformamide (2 mL), cooled to 0° C., mixed with sodium hydride (55 wt % dispersion in mineral oil, 45 mg, 1.03 mmol) and [2-(chloromethoxy)ethyl]trimethylsilane (186 μL, 1.05 mmol) and stirred at room temperature for 3 hours. After addition of saturated aqueous sodium chloride, the reaction mixture was extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=20/1 (v/v)) to give the title compound as a pale yellow oil (158 mg, yield 62%).
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